molecular formula C6F14O2 B14749029 1,1,1,2,2-Pentafluoro-2-[1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy]ethane CAS No. 356-70-7

1,1,1,2,2-Pentafluoro-2-[1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy]ethane

Cat. No.: B14749029
CAS No.: 356-70-7
M. Wt: 370.04 g/mol
InChI Key: VMABHMUIYYKUIK-UHFFFAOYSA-N
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Description

1,1,1,2,2-Pentafluoro-2-[1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy]ethane is a fluorinated organic compound. It is characterized by its high fluorine content, which imparts unique chemical and physical properties. This compound is often used in various industrial applications due to its stability and reactivity under specific conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1,1,2,2-Pentafluoro-2-[1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy]ethane typically involves the reaction of pentafluoroethanol with tetrafluoroethylene oxide under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and efficiency. The process includes purification steps to ensure the final product meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

1,1,1,2,2-Pentafluoro-2-[1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy]ethane undergoes various types of chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form various oxidation products.

    Reduction: It can be reduced using suitable reducing agents to yield different reduced forms.

    Substitution: The compound can undergo substitution reactions where one or more fluorine atoms are replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Reagents like halogens, alkyl halides, and other nucleophiles are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various fluorinated alcohols or acids, while reduction can produce partially or fully reduced fluorinated compounds.

Scientific Research Applications

1,1,1,2,2-Pentafluoro-2-[1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy]ethane has several scientific research applications, including:

    Chemistry: Used as a reagent in organic synthesis and as a solvent for fluorinated compounds.

    Biology: Investigated for its potential use in biological systems due to its unique properties.

    Medicine: Explored for its potential use in drug delivery systems and as a contrast agent in medical imaging.

    Industry: Utilized in the production of high-performance materials, such as fluoropolymers and specialty chemicals.

Mechanism of Action

The mechanism of action of 1,1,1,2,2-Pentafluoro-2-[1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy]ethane involves its interaction with specific molecular targets and pathways. The high fluorine content allows it to interact with various biological molecules, potentially altering their function. The exact molecular targets and pathways depend on the specific application and conditions under which the compound is used.

Comparison with Similar Compounds

Similar Compounds

  • 1,1,1,2,2-Pentafluoro-2-(trifluoromethoxy)ethane
  • 1,1,1,2,2-Pentafluoroethane
  • 1,1,2,2-Tetrafluoro-1-(2,2,2-trifluoroethoxy)ethane

Uniqueness

1,1,1,2,2-Pentafluoro-2-[1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy]ethane is unique due to its specific structure, which imparts distinct chemical and physical properties. Its high fluorine content and the presence of multiple ether linkages make it particularly stable and reactive under specific conditions, setting it apart from other similar compounds.

Properties

CAS No.

356-70-7

Molecular Formula

C6F14O2

Molecular Weight

370.04 g/mol

IUPAC Name

1,1,2,2-tetrafluoro-1,2-bis(1,1,2,2,2-pentafluoroethoxy)ethane

InChI

InChI=1S/C6F14O2/c7-1(8,9)3(13,14)21-5(17,18)6(19,20)22-4(15,16)2(10,11)12

InChI Key

VMABHMUIYYKUIK-UHFFFAOYSA-N

Canonical SMILES

C(C(OC(C(F)(F)F)(F)F)(F)F)(OC(C(F)(F)F)(F)F)(F)F

Origin of Product

United States

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